Cas no 1889838-05-4 (3-amino-1-3-fluoro-5-(trifluoromethyl)phenylpropan-1-one)

• Product Name: 3-amino-1-3-fluoro-5-(trifluoromethyl)phenylpropan-1-one
• CAS No: 1889838-05-4
• MF: C₁₀H₉F₄NO
• MW: 235.178176641464
• CID: 5844551
• PubChem ID: 115113482
• Update Time: 2025-11-01

3-amino-1-3-fluoro-5-(trifluoromethyl)phenylpropan-1-one Chemical and Physical Properties

Names and Identifiers

• 3-amino-1-3-fluoro-5-(trifluoromethyl)phenylpropan-1-one
• 1889838-05-4
• 3-amino-1-[3-fluoro-5-(trifluoromethyl)phenyl]propan-1-one
• EN300-1960412

• Inchi： 1S/C10H9F4NO/c11-8-4-6(9(16)1-2-15)3-7(5-8)10(12,13)14/h3-5H,1-2,15H2
• InChI Key： DEZFDBVLAXIRBF-UHFFFAOYSA-N
• SMILES： FC1C=C(C(F)(F)F)C=C(C=1)C(CCN)=O

Computed Properties

• Exact Mass: 235.06202656g/mol
• Monoisotopic Mass: 235.06202656g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 43.1Ų

Additional information on 3-amino-1-3-fluoro-5-(trifluoromethyl)phenylpropan-1-one

Introduction to 3-amino-1-3-fluoro-5-(trifluoromethyl)phenylpropan-1-one (CAS No. 1889838-05-4)

3-amino-1-3-fluoro-5-(trifluoromethyl)phenylpropan-1-one is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its Chemical Abstracts Service (CAS) number 1889838-05-4, belongs to a class of molecules characterized by a unique structural framework that includes an amine group, a fluorinated phenyl ring, and a trifluoromethyl-substituted aromatic ring. Such structural features make it a promising candidate for further exploration in drug discovery and development, particularly in the design of novel therapeutic agents.

The presence of both fluorine and amino functional groups in the molecule imparts distinct chemical properties that can influence its reactivity, solubility, and metabolic stability. Fluorine atoms, especially in the form of trifluoromethyl groups, are widely recognized for their ability to enhance the bioavailability and binding affinity of pharmaceutical compounds. The trifluoromethyl group, in particular, is known to increase the metabolic stability of molecules by resisting oxidative degradation. This property is highly valuable in the development of drugs that require prolonged efficacy and reduced dosing frequency.

The amine group in 3-amino-1-3-fluoro-5-(trifluoromethyl)phenylpropan-1-one provides a site for further chemical modification, enabling the synthesis of more complex derivatives with tailored biological activities. Amines are versatile functional groups that can participate in various chemical reactions, including condensation, alkylation, and acylation, which are essential for constructing intricate molecular architectures. This flexibility makes the compound a valuable building block for medicinal chemists seeking to develop new pharmacophores.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the potential applications of this compound. Studies have demonstrated that the structural motif of 3-amino-1-3-fluoro-5-(trifluoromethyl)phenylpropan-1-one aligns well with several known drug targets, including enzymes and receptors involved in critical biological pathways. For instance, its fluorinated aromatic ring may interact with hydrophobic pockets in protein binding sites, while the amine group could form hydrogen bonds with polar residues.

In light of these properties, researchers have been exploring the potential of 3-amino-1-3-fluoro-5-(trifluoromethyl)phenylpropan-1-one as a lead compound for the development of novel therapeutics. Preliminary studies suggest that derivatives of this molecule may exhibit inhibitory activity against various enzymes implicated in inflammatory diseases, cancer, and infectious disorders. The combination of fluorine substitution and amine functionality offers a strategic approach to modulate enzyme activity while minimizing off-target effects.

The synthesis of 3-amino-1-3-fluoro-5-(trifluoromethyl)phenylpropan-1-one involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The introduction of fluorine atoms into aromatic systems is particularly challenging due to their high electronegativity and tendency to undergo side reactions. However, modern synthetic methodologies have enabled efficient fluorination techniques that preserve the integrity of sensitive functional groups.

One notable aspect of this compound is its potential role in the development of next-generation antibiotics. The growing threat of antibiotic resistance has spurred research into novel antimicrobial agents with unique mechanisms of action. Fluorinated compounds have shown promise in this area due to their ability to disrupt bacterial cell wall synthesis and metabolic pathways. The structural features of 3-amino-1-3-fluoro-5-(trifluoromethyl)phenylpropan-1-one make it a candidate for further investigation as an antimicrobial agent.

Additionally, the compound’s compatibility with green chemistry principles has been explored. Efforts to minimize hazardous waste and reduce energy consumption during synthesis have led to the development of more sustainable methodologies for producing fluorinated compounds. These advancements align with global initiatives to promote environmentally responsible pharmaceutical manufacturing.

The pharmacokinetic profile of 3-amino-1-3-fluoro-5-(trifluoromethyl)phenylpropan-1-one is another area of interest for researchers. Fluorine substitution can significantly influence drug absorption, distribution, metabolism, and excretion (ADME) properties. By optimizing fluorine placement within the molecular structure, it may be possible to enhance oral bioavailability and prolong systemic exposure to therapeutic levels.

In conclusion,3-amino-1-3-fluoro-5-(trifluoromethyl)phenylpropan-1-one (CAS No. 1889838-05-4) represents a compelling subject for further research due to its unique structural features and potential applications in drug discovery. Its combination of fluorine and amine functionalities offers opportunities for developing innovative therapeutics across multiple disease areas. As computational tools continue to refine our understanding of molecular interactions,this compound is poised to play a significant role in shaping future pharmaceutical developments.